Cas no 957120-59-1 (N-Diethyl 3-borono-5-chlorobenzamide)

• Product Name: N-Diethyl 3-borono-5-chlorobenzamide
• CAS No: 957120-59-1
• MF: C₁₁H₁₅BClNO₃
• MW: 255.505702257156
• MDL: MFCD09800862
• CID: 802788
• PubChem ID: 44118602
• Update Time: 2025-10-28

N-Diethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-(diethylcarbamoyl)phenyl)boronic acid
• [3-chloro-5-(diethylcarbamoyl)phenyl]boronic acid
• 3-CHLORO-5-(DIETHYLCARBAMOYL)BENZENEBORONIC ACID
• Boronic acid,B-[3-chloro-5-[(diethylamino)carbonyl]phenyl]-
• N-Diethyl 3-borono-5-chlorobenzamide
• 957120-59-1
• (3-Chloro-5-(diethylcarbamoyl)phenyl)boronicacid
• MFCD09800862
• AKOS015888970
• CS-0175999
• A858854
• 3-Chloro-5-(diethylcarbonyl)phenylboronic acid
• BS-33395
• DTXSID80656908
• SCHEMBL2557240
• E84421
• 3-chloro-5-(diethylcarbamoyl)phenylboronic acid

• MDL： MFCD09800862
• Inchi： 1S/C11H15BClNO3/c1-3-14(4-2)11(15)8-5-9(12(16)17)7-10(13)6-8/h5-7,16-17H,3-4H2,1-2H3
• InChI Key： KVYOLHXPKSCLCF-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 255.08300
• Monoisotopic Mass: 255.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• PSA: 60.77000
• LogP: 0.50180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Diethyl 3-borono-5-chlorobenzamide

Introduction to N-Diethyl 3-borono-5-chlorobenzamide (CAS No. 957120-59-1)

N-Diethyl 3-borono-5-chlorobenzamide (CAS No. 957120-59-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive studies in academic and industrial settings.

The molecular structure of N-Diethyl 3-borono-5-chlorobenzamide consists of a benzamide core substituted with a boronic acid group at the 3-position and a chlorine atom at the 5-position. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on boronic acid-containing compounds due to their broad range of biological activities. Boronic acids are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. Specifically, N-Diethyl 3-borono-5-chlorobenzamide has been investigated for its potential applications in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism.

One of the most compelling aspects of N-Diethyl 3-borono-5-chlorobenzamide is its role as a precursor in the development of targeted therapies. Researchers have leveraged its reactivity to design molecules that can selectively inhibit key enzymes such as kinases and proteases, which are often overexpressed in cancer cells. The boronic acid moiety allows for the formation of stable complexes with these enzymes, leading to potent inhibitory effects.

Moreover, the chloro substituent at the 5-position enhances the compound's metabolic stability, ensuring that it remains active within the biological system for an extended period. This stability is crucial for achieving therapeutic efficacy, as it minimizes degradation before reaching the target site. Additionally, the diethylamino group contributes to the compound's solubility in both polar and non-polar solvents, facilitating its use in various formulation strategies.

Recent advancements in computational chemistry have further highlighted the potential of N-Diethyl 3-borono-5-chlorobenzamide as a lead compound. Molecular modeling studies have demonstrated that this compound can effectively bind to the active sites of target enzymes, with high affinity and selectivity. These findings have guided researchers in optimizing its structure to improve binding interactions and reduce off-target effects.

The synthesis of N-Diethyl 3-borono-5-chlorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the boronic acid group necessitates careful handling to prevent unwanted side reactions. However, modern synthetic methodologies have significantly improved efficiency and yield, making it more feasible to produce this compound on an industrial scale.

In addition to its applications in oncology, N-Diethyl 3-borono-5-chlorobenzamide has shown promise in other therapeutic areas. For instance, it has been explored as a component in regenerative medicine, where its ability to modulate cellular signaling pathways could aid in tissue repair and wound healing. Furthermore, its potential role in anti-inflammatory therapies has not been overlooked, as boronic acid derivatives are known to exhibit anti-inflammatory properties.

The regulatory landscape for pharmaceutical compounds like N-Diethyl 3-borono-5-chlorobenzamide is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Clinical trials are conducted under rigorous guidelines to assess safety and efficacy before such compounds can be approved for therapeutic use.

As research continues to uncover new applications for this compound, collaborations between academia and industry are becoming increasingly important. These partnerships facilitate the rapid translation of laboratory discoveries into clinical applications, ultimately benefiting patients worldwide. The ongoing development of novel synthetic routes and purification techniques will further enhance the accessibility and affordability of N-Diethyl 3-borono-5-chlorobenzamide-based therapies.

In conclusion, N-Diethyl 3-borono-5-chlorobenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. With continued research and innovation, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.